Cas no 1198437-54-5 (1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 1198437-54-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD19272518
• CID: 2113669
• PubChem ID: 58356411
• Update Time: 2023-11-24

1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-3H-1,2,3-triazole-4-carboxylic acid
• 1-Isopropyl-1H-1,2,3-triazole-5-carboxylic acid
• ASQOXRWFHSEAIF-UHFFFAOYSA-N
• 1-(1-Methylethyl)-1H-1,2,3-triazole-5-carboxylic acid
• 1-(propan-2-yl)-1H-1,2,3-triazole-5-carboxylic acid

• MDL： MFCD19272518
• Inchi： 1S/C6H9N3O2/c1-4(2)9-5(6(10)11)3-7-8-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： ASQOXRWFHSEAIF-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Topological Polar Surface Area: 68